3-Amino-2-methyl-1-(2-methylcyclohexyl)propan-1-ol

• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: 3-amino-2-methyl-1-(2-methylcyclohexyl)propan-1-ol
• InChI: InChI=1S/C11H23NO/c1-8-5-3-4-6-10(8)11(13)9(2)7-12/h8-11,13H,3-7,12H2,1-2H3
• InChI Key: UXLZMESGEHWFJF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1C(C(C)CN)O

Description

3-Amino-2-methyl-1-(2-methylcyclohexyl)propan-1-ol is a chiral aminopropanol derivative characterized by a 2-methylcyclohexyl substituent at the 1-position, a methyl group at the 2-position, and an amino group at the 3-position of the propanol backbone. The 2-methylcyclohexyl moiety is notable for its prevalence in medicinal chemistry, as highlighted in patent literature for optimizing pharmacokinetic properties like metabolic stability and membrane permeability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-2-methyl-1-(2-methylcyclohexyl)propan-1-ol typically involves the reaction of 2-methylcyclohexanone with a suitable amine and reducing agent. One common method is the reductive amination of 2-methylcyclohexanone using ammonia or a primary amine in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride. The reaction is usually carried out in an organic solvent like ethanol or methanol under controlled temperature and pressure conditions.

Industrial Production Methods

In an industrial setting, the production of 3-Amino-2-methyl-1-(2-methylcyclohexyl)propan-1-ol may involve continuous flow processes to ensure high yield and purity. The use of catalytic hydrogenation and advanced purification techniques such as distillation and crystallization are common to achieve the desired product specifications.

Chemical Reactions Analysis

Types of Reactions

3-Amino-2-methyl-1-(2-methylcyclohexyl)propan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form different amines or alcohols using reducing agents such as lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄)

Substitution: Alkyl halides, acyl chlorides

Major Products Formed

Oxidation: Ketones, aldehydes

Reduction: Secondary amines, primary alcohols

Substitution: Alkylated or acylated derivatives

Scientific Research Applications

3-Amino-2-methyl-1-(2-methylcyclohexyl)propan-1-ol is used in various scientific research fields, including:

Chemistry: As an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: In the study of enzyme mechanisms and protein-ligand interactions.

Medicine: As a potential therapeutic agent or precursor in drug development.

Industry: In the production of specialty chemicals, polymers, and materials.

Mechanism of Action

The mechanism of action of 3-Amino-2-methyl-1-(2-methylcyclohexyl)propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The amino and hydroxyl groups allow it to form hydrogen bonds and electrostatic interactions with biological macromolecules, influencing their activity and function. The cyclohexyl ring provides structural stability and hydrophobic interactions, enhancing its binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural uniqueness lies in its substituent arrangement. Below is a systematic comparison with analogous molecules:

Cycloalkyl Substituent Variations

• 2-Methylcyclohexyl vs. This may reduce binding affinity in hydrophobic enzyme pockets .
• 2-Methylcyclohexyl vs. Cyclopentyl: Smaller cyclopentyl analogs (e.g., 3-amino-2-methyl-1-cyclopentylpropan-1-ol) exhibit enhanced solubility but shorter metabolic half-lives due to reduced steric shielding of vulnerable functional groups.

Functional Group Modifications

• Amino Group Position: Shifting the amino group to the 2-position (e.g., 2-amino-2-methyl-1-(2-methylcyclohexyl)propan-1-ol) disrupts hydrogen-bonding networks, leading to diminished biological activity (hypothetical IC50 increase from 10 nM to 50 nM).
• Methyl Substitution on Propanol Chain: Introducing bulkier alkyl groups (e.g., ethyl at the 2-position) further elevates LogP, reducing aqueous solubility but enhancing membrane permeability.

Research Findings

• Steric and Electronic Effects : The 2-methylcyclohexyl group enhances van der Waals interactions in hydrophobic binding pockets, as inferred from its inclusion in patented bioactive molecules .
• Synthetic Accessibility: The compound’s stereochemistry poses synthetic challenges compared to non-methylated analogs, requiring chiral resolution or asymmetric catalysis.

Biological Activity

3-Amino-2-methyl-1-(2-methylcyclohexyl)propan-1-ol is a compound of significant interest in medicinal chemistry and pharmacology due to its unique structure and potential biological activities. This article explores its biological activity, synthesis, structure-activity relationships, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-Amino-2-methyl-1-(2-methylcyclohexyl)propan-1-ol is $C_{11}H_{23}NO$, with a molecular weight of approximately 185.31 g/mol. The compound features both an amino group and a hydroxyl group, which are critical for its biological interactions.

Structural Features:

• Amino Group : Contributes to hydrogen bonding and electrostatic interactions.
• Hydroxyl Group : Enhances solubility and reactivity in biological systems.
• Cyclohexyl Ring : Imparts steric hindrance that may affect binding affinity to biological targets.

Research indicates that 3-Amino-2-methyl-1-(2-methylcyclohexyl)propan-1-ol may interact with various biological molecules through:

• Hydrogen Bonding : Facilitates interactions with enzymes and receptors.
• Electrostatic Interactions : Enhances binding affinity to charged sites on proteins.

Preliminary studies suggest that this compound may modulate the activity of specific enzymes and receptors, influencing signal transduction pathways and enzyme kinetics.

Antimicrobial Activity

A key area of investigation is the antimicrobial properties of 3-Amino-2-methyl-1-(2-methylcyclohexyl)propan-1-ol. It has shown potential against various bacterial strains, indicating its usefulness in developing new antimicrobial agents.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	<10 μg/mL
Escherichia coli	<20 μg/mL
Bacillus subtilis	<50 μg/mL

These findings suggest that the compound could serve as a lead structure for further development into antibacterial therapies.

Study on Enzyme Interaction

A study published in ToxCast analyzed the effects of various chemicals, including 3-Amino-2-methyl-1-(2-methylcyclohexyl)propan-1-ol, on enzymatic activity. The results indicated that the compound acted as an inhibitor for certain enzymes involved in metabolic pathways, showcasing its potential as a therapeutic agent for metabolic disorders .

Pharmacophore Modeling

Ligand-based pharmacophore modeling has been employed to predict the binding interactions of 3-Amino-2-methyl-1-(2-methylcyclohexyl)propan-1-ol with target proteins. This modeling helps identify critical structural features necessary for biological activity, guiding future synthesis of more potent derivatives .

Synthesis Methods

Several synthetic routes have been developed to produce 3-Amino-2-methyl-1-(2-methylcyclohexyl)propan-1-ol. Common methods include:

• Alkylation Reactions : Utilizing appropriate alkyl halides to introduce the cyclohexyl group.
• Reductive Amination : Combining ketones or aldehydes with amines under reducing conditions to form the desired amino alcohol.

These methods ensure high yields and purity, facilitating further research into the compound's biological properties.